3,3-dimethyl-2-oxobutyl 2,3-diphenyl-6-quinoxalinecarboxylate

• IUPAC Name: (3,3-dimethyl-2-oxobutyl) 2,3-diphenylquinoxaline-6-carboxylate
• InChI: InChI=1S/C27H24N2O3/c1-27(2,3)23(30)17-32-26(31)20-14-15-21-22(16-20)29-25(19-12-8-5-9-13-19)24(28-21)18-10-6-4-7-11-18/h4-16H,17H2,1-3H3
• InChI Key: ZPHKCSZEQNSPMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)COC(=O)C1=CC2=C(C=C1)N=C(C(=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H24N2O3
• Molecular Weight: 424.5 g/mol

Description

3,3-dimethyl-2-oxobutyl 2,3-diphenyl-6-quinoxalinecarboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMQX and is a potent antagonist of the NMDA receptor.

Mechanism of Action

DMQX acts as a non-competitive antagonist of the NMDA receptor, which is a type of ionotropic glutamate receptor. It binds to a specific site on the receptor and prevents the influx of calcium ions into the cell, which is necessary for the activation of downstream signaling pathways. This blockade of the NMDA receptor can lead to a reduction in excitotoxicity, which is a process that contributes to neuronal damage in various pathological conditions.
Biochemical and Physiological Effects:
DMQX has been shown to have several biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. DMQX has also been shown to have analgesic effects in animal models of chronic pain. In addition, DMQX has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using DMQX in lab experiments is its potency and selectivity for the NMDA receptor. This allows for precise modulation of NMDA receptor activity without affecting other receptors or signaling pathways. However, one limitation of using DMQX is its solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research involving DMQX. One area of interest is the development of DMQX analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of DMQX as a potential treatment for neurodegenerative diseases and chronic pain. Additionally, the role of DMQX in synaptic plasticity and learning and memory continues to be an area of active research.

Scientific Research Applications

DMQX has been extensively studied for its potential applications in various fields of research. It has been shown to be a potent antagonist of the NMDA receptor, which is involved in many physiological and pathological processes. DMQX has been used in studies related to synaptic plasticity, learning and memory, and neurodegenerative diseases such as Alzheimer's and Parkinson's. DMQX has also been studied for its potential use as an analgesic and as a treatment for drug addiction.